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Compound of Interest

Compound Name: 2,5-Dibromohydroquinone

Cat. No.: B082636 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point of 2,5-
Dibromohydroquinone, a compound of interest in various research and development

applications. The document details the physical properties, standardized experimental

protocols for their determination, and a logical workflow for these procedures.

Physicochemical Data: 2,5-Dibromohydroquinone
2,5-Dibromohydroquinone, with the chemical formula (Br)₂C₆H₂(OH)₂, is a brominated

derivative of hydroquinone.[1] Accurate determination of its physical properties, such as the

melting point, is a critical first step in material characterization, purity assessment, and

subsequent application in research and drug development.

Data Summary

The melting point of a pure substance is a characteristic physical property and a primary

indicator of its purity. For 2,5-Dibromohydroquinone, the literature values are consistent,

indicating a sharp melting range. The boiling point for 2,5-Dibromohydroquinone is not readily

available in the literature, which suggests that the compound may decompose at temperatures

below its boiling point.
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Physical Property Value Source

Melting Point 191-194 °C [1]

Melting Point 191.0-195.0 °C

Boiling Point Not available

Experimental Protocol: Melting Point Determination
The following is a detailed methodology for the accurate determination of the melting point of

2,5-Dibromohydroquinone using a modern melting point apparatus. This protocol is a

composite of established laboratory techniques.[2][3][4][5]

Objective: To determine the melting point range of a solid organic compound.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

2,5-Dibromohydroquinone sample (dry and finely powdered)

Spatula

Watch glass

Thermometer (calibrated)

Procedure:

Sample Preparation:

Ensure the 2,5-Dibromohydroquinone sample is completely dry, as moisture can

depress the melting point.[3]

Place a small amount of the finely powdered sample onto a clean, dry watch glass.
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Load the capillary tube by pressing the open end into the sample powder. A small amount

of solid should enter the tube.

To pack the sample at the bottom of the tube, tap the sealed end gently on a hard surface

or drop the tube through a long, narrow glass tube.[3][4] The packed sample height should

be 2-3 mm.[3]

Apparatus Setup:

Turn on the melting point apparatus to allow it to warm up.

Insert the capillary tube containing the sample into the designated slot in the apparatus.[3]

Ensure the thermometer is correctly positioned to accurately measure the temperature of

the heating block.

Melting Point Determination:

Rapid Preliminary Measurement: If the approximate melting point is unknown, a rapid

heating rate can be used to get a rough estimate.

Accurate Measurement: For an accurate determination, set the heating rate to a slow and

steady increase, typically 1-2 °C per minute, as the temperature approaches the expected

melting point.[2]

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Continue to heat slowly and record the temperature at which the entire sample has

completely melted into a clear liquid (the end of the melting range).[2]

Data Recording and Interpretation:

The recorded melting point should be expressed as a range from the temperature of initial

melting to the temperature of complete melting.
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A sharp melting range (typically 0.5-1.0 °C) is indicative of a pure compound.[2] A broad

melting range often suggests the presence of impurities.[2]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the determination of the melting point

of 2,5-Dibromohydroquinone.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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